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Compound of Interest

Compound Name: 1-Cyclopentene-1-methanol
CAS No.: 1120-80-5
Cat. No.: B3045692
Get Quote
. J

Chemical Identity & Hazard Profile

Before initiating disposal, you must validate the waste stream against the chemical's specific
properties. 1-Cyclopentene-1-methanol is an unsaturated cyclic alcohol, distinct from its
saturated counterparts, presenting specific flammability and reactivity risks.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3045692#bc-rfq
https://www.benchchem.com/product/b3045692/docs?utm_src=pdf-body#1-cyclopentene-1-methanol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Parameter Value/Description Operational Implication

Unique identifier for waste
CAS Number 1605-34-1 _
labeling.

Molecular Formula CeH100 Organic, non-halogenated.

Combustible Liquid (Class
[1IA). While it falls just above
the RCRA Ignitable cutoff
(60°C), it burns readily and

must be kept away from

Flash Point ~62°C (143.6°F)

oxidizers.

DO NOT DISPOSE DOWN
DRAIN. It will phase separate,

Solubility Low/Immiscible in water creating potential blockages
and vapor pockets in

plumbing.

) ] Segregate strictly from
Incompatible with strong o
. o ] ) ) oxidizing waste streams (e.qg.,
Reactivity oxidizers, acid chlorides, acid

_ Nitric acid, Peroxides) to
anhydrides.[1]

prevent exothermic runaway.

Core Directive: The Disposal Workflow

Do not treat this chemical as "general trash" or "aqueous waste." It requires a dedicated
Organic Solvent Waste stream.

A. Waste Segregation (The "Why" and "How")

Causality: 1-Cyclopentene-1-methanol is a non-halogenated organic solvent. Mixing it with
halogenated waste (like chloroform or DCM) unnecessarily increases the cost of disposal
(incineration requirements differ). Mixing it with agueous waste creates a biphasic mixture that
complicates treatment.

e Primary Stream: Non-Halogenated Organic Solvents.
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» Acceptable Co-solvents: Acetone, Methanol, Ethanol, Ethyl Acetate.

¢ Prohibited Mixtures: Do not mix with Chromic Acid, Piranha solution, or concentrated Nitric
Acid.

B. Container Selection & Labeling

» Material: High-Density Polyethylene (HDPE) or Glass (Amber preferred if peroxides are a
concern, though less critical here).

e Venting: Use a cap with a pressure-relief mechanism if there is any risk of residual reaction,
though standard screw caps are generally acceptable for pure solvent.

e Labeling: Must explicitly state:
o "Hazardous Waste - Organic Solvents"

o Constituents: "1-Cyclopentene-1-methanol" (Write out full name; do not use
abbreviations).

o Hazards: "Combustible," "Irritant.”

C. Self-Validating Protocol (Trustworthiness)

To ensure the waste stream is safe, perform this 3-point check before sealing the container:

e Phase Check: Is the waste clear/homogeneous? If you see layers, you have accidentally
introduced water or an immiscible component. Document this on the label.

o Thermal Check: Touch the container (with PPE). Is it warm? If yes, a reaction is occurring.
Do not cap. Move to a fume hood and allow to cool/vent.

e pH Check: If the waste was part of a reaction quench, verify pH is between 5-9. Acidic
residues can catalyze polymerization or degradation of the alcohol.

Visualized Workflows
Figure 1: Waste Stream Decision Tree
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This logic gate ensures 1-Cyclopentene-1-methanol ends up in the correct incineration
stream.

Waste: 1-Cyclopentene-1-methanol

Is the waste pure chemical?

No

Is it mixed with other solvents?

Does mixture contain Oxidizers? Yes

Yes (Danger) [No

STOP: Reactive Waste Protocol Does mixture contain Halogens?
Neutralize separately first (DCM, Chloroform, etc.)

Yes No

Stream B: Halogenated Organic Stream A: Non-Halogenated Organic

(Specific Incineration) (High BTU Incineration)

Click to download full resolution via product page

Caption: Decision logic for segregating 1-Cyclopentene-1-methanol waste to ensure
compatibility and regulatory compliance.

Figure 2: Spill Cleanup & Disposal Protocol

In the event of a spill, speed and containment are critical to prevent vapor buildup.
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Spill Detected Remove Ignition Sources Assess Volume
i (Hot plates, sparks) (< 100mL vs > 100mL)

Absorb with Collect into
Vermiculite or Sand Solid Waste Container

Click to download full resolution via product page

Caption: Operational workflow for safely managing minor laboratory spills of 1-Cyclopentene-
1-methanol.

Regulatory & Compliance Context

While 1-Cyclopentene-1-methanol does not always carry a specific "U" or "P" RCRA code
(unless it is a commercial chemical product being discarded unused, in which case
determinations must be made based on ignitability), it is regulated by its characteristics.[2]

o RCRA Classification: If the waste mixture has a flash point < 60°C (due to other solvents), it
is DOO1 (Ignitable). Even if pure (Flash point ~62°C), best practice dictates managing it as
ignitable waste.

e Sewer Ban: Under no circumstances should this be poured down the sink. The Clean Water
Act and local POTW (Publicly Owned Treatment Works) regulations prohibit the discharge of
organic solvents that can form toxic vapors or explosive atmospheres.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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